Cas no 1807288-16-9 (Ethyl 4-cyano-2-fluoro-6-formylphenylacetate)

• Product Name: Ethyl 4-cyano-2-fluoro-6-formylphenylacetate
• CAS No: 1807288-16-9
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 4945138
• Update Time: 2025-05-20

Ethyl 4-cyano-2-fluoro-6-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-6-formylphenylacetate

• Inchi： 1S/C12H10FNO3/c1-2-17-12(16)5-10-9(7-15)3-8(6-14)4-11(10)13/h3-4,7H,2,5H2,1H3
• InChI Key： HQMDDJNBONGLDB-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(C=O)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-cyano-2-fluoro-6-formylphenylacetate

Ethyl 4-cyano-2-fluoro-6-formylphenylacetate (CAS No. 1807288-16-9): A Versatile Chemical Intermediate for Modern Applications

Ethyl 4-cyano-2-fluoro-6-formylphenylacetate (CAS No. 1807288-16-9) is a highly specialized chemical intermediate that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano, fluoro, and formyl functional groups, serves as a critical building block for synthesizing complex molecules. Its molecular structure, C12H10FNO3, offers remarkable reactivity, making it invaluable for drug discovery and material science applications.

One of the most compelling aspects of Ethyl 4-cyano-2-fluoro-6-formylphenylacetate is its role in the development of small-molecule therapeutics. Researchers are increasingly exploring its potential in designing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The presence of the fluoro substituent enhances the compound's bioavailability and metabolic stability, a hot topic in medicinal chemistry circles. Additionally, the cyano group facilitates further derivatization, enabling the creation of diverse heterocyclic compounds.

Beyond pharmaceuticals, CAS 1807288-16-9 is gaining traction in agrochemical innovation. With the global push toward sustainable farming, this compound's derivatives are being investigated for their potential as herbicides and pesticides with lower environmental impact. The formylphenylacetate moiety, in particular, allows for the synthesis of compounds that target specific plant enzymes, reducing off-target effects—a key concern in modern crop protection strategies.

The synthesis of Ethyl 4-cyano-2-fluoro-6-formylphenylacetate typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These processes highlight the compound's intricate production pathway, which is a subject of interest for process chemists aiming to optimize yields and reduce costs. Recent advancements in flow chemistry have further streamlined its manufacturing, addressing the growing demand for this high-value intermediate.

From a market perspective, the demand for CAS 1807288-16-9 is projected to rise, driven by its applications in precision medicine and green chemistry. Industry reports suggest that the compound's versatility aligns with trends toward personalized therapeutics and bio-based chemicals, making it a focal point for investors and R&D teams alike. Its compatibility with high-throughput screening platforms also positions it as a staple in drug development pipelines.

In conclusion, Ethyl 4-cyano-2-fluoro-6-formylphenylacetate exemplifies the intersection of innovation and practicality in modern chemistry. Whether in pharmaceutical synthesis, agrochemical design, or material engineering, this compound continues to unlock new possibilities, cementing its status as a cornerstone of specialty chemicals. As research progresses, its applications are expected to expand, further solidifying its relevance in science and industry.